3-[(2-Aminoethyl)amino]propanoic acid dihydrochloride

• IUPAC Name: 3-(2-aminoethylamino)propanoic acid;dihydrochloride
• InChI: InChI=1S/C5H12N2O2.2ClH/c6-2-4-7-3-1-5(8)9;;/h7H,1-4,6H2,(H,8,9);2*1H
• InChI Key: YRIGUBBGDPFIHR-UHFFFAOYSA-N
• Canonical SMILES: C(CNCCN)C(=O)O.Cl.Cl
• Molecular Formula: C5H14Cl2N2O2
• Molecular Weight: 205.08 g/mol

Description

“3-[(2-Aminoethyl)amino]propanoic acid dihydrochloride” is an organic compound with a molecular formula of C8H16N2O4.2ClH. It is a synthetic compound that belongs to the family of amino acids. The compound is used as a reagent for the synthesis of other compounds, as a buffer, and as a chelating agent.

Synthesis Analysis

The synthesis pathway for “3-[(2-Aminoethyl)amino]propanoic acid dihydrochloride” involves the reaction of two starting materials, glycine and formaldehyde, followed by a series of chemical transformations to yield the final product.

Molecular Structure Analysis

The InChI code for “3-[(2-Aminoethyl)amino]propanoic acid dihydrochloride” is 1S/C8H16N2O4.2ClH/c9-3-6-10 (4-1-7 (11)12)5-2-8 (13)14;;/h1-6,9H2, (H,11,12) (H,13,14);2*1H. The molecular weight of the compound is 277.15.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-[(2-Aminoethyl)amino]propanoic acid dihydrochloride” are not fully known. The molecular formula of the compound is C5H13ClN2O2. The molecular weight of the compound is 168.62.

Scientific Research Applications

Synthesis and Pharmaceutical Chemistry

• Synthesis of Biologically Active Compounds : Utilized as intermediates in the synthesis of biologically active compounds, particularly in the preparation of 2-thioxo-l,3thiazan-4-ones (M. M. Orlinskii, 1996).

Molecular Structure and Polymorphism

• Study of Hydrogen Bonding and Polymorphism : Involved in the study of hydrogen bonding and polymorphism in amino alcohol salts with quinaldinate, helping to understand different hydrogen bonding and π∙∙∙π stacking interactions (Nina Podjed & B. Modec, 2022).

Polymer Modification and Medical Applications

• Modification of Polyvinyl Alcohol/Acrylic Acid Hydrogels : Used in the modification of hydrogels for increased thermal stability and potential medical applications due to promising biological activities (H. M. Aly & H. L. A. El-Mohdy, 2015).

Material Science and Organic Synthesis

• Enhancing Reactivity in Material Science : Explored for enhancing the reactivity of molecules towards benzoxazine ring formation, paving the way for a wide range of material science applications (Acerina Trejo-Machin et al., 2017).

Enzymatic and Antimicrobial Studies

• Enzymatic Preparation of Amino Acids : Investigated in the enzymatic preparation of specific amino acids, essential for synthesizing antidiabetic drugs (Yijun Chen et al., 2011).
• Antimicrobial Activity of Schiff Bases : Involved in the synthesis of Schiff bases with indole groups, showing significant antimicrobial activity (S. Radhakrishnan et al., 2020).

Spectroscopy and Analysis

• Spectroscopic Studies for Pharmaceutical Analysis : Used in spectroscopic studies for the identification of biologically active substances, demonstrating its significance in pharmaceutical analysis (Владимир Георгиевич Беликов et al., 2015).

Chiral Synthesis in Drug Development

• Chiral Synthesis of Antidepressant Drugs : Key in the asymmetric synthesis of chiral intermediates for antidepressant drugs (Y. Choi et al., 2010).